2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide
Overview
Description
The compound “2-(4-formyl-2-methoxyphenoxy)propanoic acid” has a molecular formula of C11H12O5 and a molecular weight of 224.21 . Another related compound is “Methyl 4-(4-formyl-2-methoxyphenoxy)butanoate” with a molecular formula of C13H16O5 and a molecular weight of 252.26 .
Synthesis Analysis
The synthesis of “Methyl 4-(4-formyl-2-methoxyphenoxy)butanoate” can be achieved from Methyl 4-bromobutyrate and Vanillin .
Molecular Structure Analysis
The molecular structure of these compounds can be found in their respective MOL files .
Chemical Reactions Analysis
Specific chemical reactions involving these compounds are not mentioned in the sources I found .
Physical And Chemical Properties Analysis
“Methyl 4-(4-formyl-2-methoxyphenoxy)butanoate” has a melting point of 66 °C, a predicted boiling point of 397.0±32.0 °C, and a predicted density of 1.153±0.06 g/cm3 .
Scientific Research Applications
1. Green Synthesis in Dye Production
2-(4-Formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide plays a role in the green synthesis of dyes. It's used as an intermediate in the production of azo disperse dyes, with a focus on environmentally friendly methods (Zhang Qun-feng, 2008).
2. Anti-Mycobacterial Properties
Research indicates that this compound, upon condensation with various ketones, forms derivatives that exhibit anti-mycobacterial activities against Mycobacterium tuberculosis (M. Yar, A. Siddiqui, M. A. Ali, 2006).
3. Development of β3-Adrenergic Receptor Agonists
This compound is involved in the creation of N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moiety, which are evaluated for their potential as β3-adrenergic receptor agonists. These could be significant in treating obesity and type 2 diabetes (T. Maruyama et al., 2012).
4. Synthesis of Novel Acetamide Derivatives
This compound is central in synthesizing new derivatives with potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents (P. Rani, D. Pal, R. Hegde, S. R. Hashim, 2016).
5. Creation of 1,3,4-Thiadiazole Derivatives
Derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid, synthesized as 1,3,4-thiadiazole derivatives, have shown significant in vitro antimicrobial activities against various microbial strains (M. Noolvi, H. Patel, S. Kamboj, S. Cameotra, 2016).
Safety And Hazards
properties
IUPAC Name |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO5/c1-21-14-6-4-3-5-13(14)18-17(20)11-23-15-8-7-12(10-19)9-16(15)22-2/h3-10H,11H2,1-2H3,(H,18,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRLSKFDZAFKPBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)C=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-methoxyphenoxy)ethyl]acetamide](/img/structure/B2371923.png)
![3-[2-(3-Methylphenyl)pyrrolidine-1-carbonyl]-5-(propan-2-yl)-1,2-oxazole](/img/structure/B2371928.png)
![3-butyl-1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/no-structure.png)
![(4-(tert-butyl)phenyl)(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone](/img/structure/B2371934.png)
![N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide](/img/structure/B2371937.png)
![2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide](/img/structure/B2371938.png)
![5-(2,4-dioxo-1H-quinazolin-3-yl)-N-[(4-methoxyphenyl)methyl]pentanamide](/img/structure/B2371939.png)
![(1R*,4R*)-tert-Butyl N-[4-(pyrazin-2-ylamino)cyclohexyl]carbamate](/img/structure/B2371940.png)
![(3S,5R)-1-[(tert-butoxy)carbonyl]-5-methylpyrrolidine-3-carboxylic acid](/img/structure/B2371943.png)
